3-Phenyl-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine

• IUPAC Name: 5-[(6-phenylpyridazin-3-yl)sulfanylmethyl]-3-thiophen-2-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C17H12N4OS2/c1-2-5-12(6-3-1)13-8-9-16(20-19-13)24-11-15-18-17(21-22-15)14-7-4-10-23-14/h1-10H,11H2
• InChI Key: IENGCHOGHBDTMJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN=C(C=C2)SCC3=NC(=NO3)C4=CC=CS4
• Molecular Formula: C17H12N4OS2
• Molecular Weight: 352.4 g/mol

Description

The compound “3-Phenyl-6-({[3-(2-thienyl)-1,2,4-oxadiazol-5-yl]methyl}thio)pyridazine” is a complex organic molecule that contains several functional groups and structural motifs, including a phenyl group, a thienyl group, an oxadiazole ring, and a pyridazine ring.

Synthesis Analysis

While the specific synthesis for this compound is not available, similar compounds are often synthesized through multi-step reactions involving the formation of the heterocyclic rings and subsequent functionalization.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the phenyl, thienyl, oxadiazol, and pyridazine rings. The exact structure would depend on the specific arrangement and bonding of these components.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the heterocyclic rings and the electron-donating and -withdrawing effects of the various substituents.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. Factors such as polarity, solubility, melting point, and boiling point would be influenced by the functional groups present.

Scientific Research Applications

Drug Discovery

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Organic Synthesis

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Polymer Chemistry

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Supramolecular Chemistry

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Bioconjugation

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Fluorescent Imaging

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Medicinal Chemistry

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Optoelectronics

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Mechanism of Action

The mechanism of action of this compound is not known as it likely depends on its intended use or biological target.

Safety and Hazards

The safety and hazards associated with this compound are not known. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Future Directions

Future research could involve further exploration of the synthesis, properties, and potential applications of this compound. This could include studies on its reactivity, stability, and possible uses in various fields.